Cas no 1846700-69-3 ((3S)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid)

• Product Name: (3S)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• CAS No: 1846700-69-3
• MF: C₁₂H₁₈BrN₃O₄
• MW: 348.193022251129
• CID: 6512144
• PubChem ID: 165804246
• Update Time: 2025-05-21

(3S)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1284447
• 1846700-69-3

• Inchi： 1S/C12H18BrN3O4/c1-12(2,3)20-11(19)15-8(5-9(17)18)10-7(13)6-14-16(10)4/h6,8H,5H2,1-4H3,(H,15,19)(H,17,18)/t8-/m0/s1
• InChI Key： HKZFVGNULJJHJD-QMMMGPOBSA-N
• SMILES： BrC1C=NN(C)C=1[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 347.04807g/mol
• Monoisotopic Mass: 347.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.4Ų

Additional information on (3S)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid

Compound CAS No. 1846700-69-3: (3S)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid

The compound with CAS No. 1846700-69-3, named as (3S)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of amino acids, specifically a propanoic acid derivative, with a chiral center at the third carbon atom, as indicated by the (3S) configuration. The molecule's structure is characterized by a pyrazole ring substituted with a bromine atom and a methyl group, along with a tert-butoxycarbonyl (Boc) protecting group attached to the amino acid backbone.

Recent studies have highlighted the importance of pyrazole derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The presence of the bromine substituent in the pyrazole ring suggests potential for further functionalization, enabling researchers to explore its role in modulating biological activities. The Boc group, commonly used as a temporary protecting group for amines during organic synthesis, underscores the molecule's utility in peptide synthesis and medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazole ring followed by substitution reactions to introduce the bromine and methyl groups. The stereochemistry at the chiral center is crucial for determining the compound's biological activity, as stereo-specific interactions are often critical in drug-target binding. Advanced techniques such as X-ray crystallography and NMR spectroscopy are employed to confirm the compound's structure and stereochemistry.

In terms of biological activity, (3S)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. The bromine substituent is believed to play a key role in enhancing the compound's pharmacokinetic properties, such as solubility and bioavailability.

Moreover, the presence of the Boc group allows for easy modification of the amino acid backbone, enabling researchers to explore its use in peptide libraries and combinatorial chemistry. This flexibility makes it an attractive candidate for further optimization in drug discovery programs. Recent advancements in computational chemistry have also facilitated virtual screening studies, where this compound has been evaluated for its potential interactions with various therapeutic targets.

In conclusion, CAS No. 1846700-69-3 represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, combined with recent research findings, positions it as a promising lead compound for future drug development efforts.